Cas no 1549012-94-3 (3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro-
• CAS No: 1549012-94-3
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5295786
• Update Time: 2025-11-02

3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro-

• Inchi： 1S/C9H15N3S/c1-3-12-8(10-11-9(12)13)6(2)7-4-5-7/h6-7H,3-5H2,1-2H3,(H,11,13)
• InChI Key： NMCFXACBAKMQMW-UHFFFAOYSA-N
• SMILES： N1=C(C(C2CC2)C)N(CC)C(=S)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro-

Recent Advances in the Study of 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro- (CAS: 1549012-94-3)

The compound 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro- (CAS: 1549012-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the triazole-thione scaffold in medicinal chemistry, particularly due to its ability to interact with various biological targets. The specific substitution pattern of the cyclopropylethyl and ethyl groups in 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro- has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported a novel multi-step synthesis route that utilizes readily available starting materials and mild reaction conditions, thereby facilitating large-scale production. The structural characterization of the compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry.

In terms of biological activity, preliminary studies have demonstrated that 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro- exhibits potent inhibitory effects against a range of pathogenic enzymes, including those involved in bacterial and fungal infections. Additionally, its low cytotoxicity profile in mammalian cells suggests a favorable safety profile for potential therapeutic use.

Further research is underway to explore the compound's mechanism of action and its potential applications in treating infectious diseases and other medical conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives and analogs with enhanced pharmacological properties.

In conclusion, 3H-1,2,4-Triazole-3-thione, 5-(1-cyclopropylethyl)-4-ethyl-2,4-dihydro- (CAS: 1549012-94-3) represents a promising scaffold for drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject for ongoing and future research in the field of chemical biology and medicinal chemistry.